N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide

• IUPAC Name: N-[(E)-1-(4-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]-2-fluorobenzamide
• InChI: InChI=1S/C21H20BrFN2O2/c22-16-10-8-15(9-11-16)14-19(21(27)25-12-4-1-5-13-25)24-20(26)17-6-2-3-7-18(17)23/h2-3,6-11,14H,1,4-5,12-13H2,(H,24,26)/b19-14+
• InChI Key: BJDQRDJXGDNRCC-XMHGGMMESA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=CC2=CC=C(C=C2)Br)NC(=O)C3=CC=CC=C3F
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C\C2=CC=C(C=C2)Br)/NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H20BrFN2O2
• Molecular Weight: 431.3 g/mol

Description

N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide, also known as BPF, is a synthetic compound that has gained attention in the scientific community due to its potential use in cancer treatment. BPF is a small molecule that targets cancer cells by inhibiting the activity of a protein called Bcl-2. Bcl-2 is known to promote the survival of cancer cells by preventing them from undergoing programmed cell death, also known as apoptosis. By inhibiting Bcl-2, BPF induces apoptosis in cancer cells, leading to their death.

Mechanism of Action

N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide exerts its anticancer effects by inhibiting the activity of Bcl-2. Bcl-2 is a protein that plays a key role in promoting the survival of cancer cells by preventing them from undergoing apoptosis. This compound binds to Bcl-2 and disrupts its function, leading to the activation of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, leading to their death. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide in lab experiments is its ability to induce apoptosis in cancer cells, making it a potential anticancer agent. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research on N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the investigation of the potential use of this compound in combination with other anticancer agents to enhance their effectiveness. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and clinical trials.

Scientific Research Applications

N-[2-(4-bromophenyl)-1-(1-piperidinylcarbonyl)vinyl]-2-fluorobenzamide has been extensively studied for its potential use as an anticancer agent. Several studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.